8-{2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethoxy}quinoline

• IUPAC Name: 8-[2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethoxy]quinoline
• InChI: InChI=1S/C20H20ClNO3/c1-15-7-8-17(21)19(14-15)25-13-11-23-10-12-24-18-6-2-4-16-5-3-9-22-20(16)18/h2-9,14H,10-13H2,1H3
• InChI Key: CEVLSNBZERMIPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OCCOCCOC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C20H20ClNO3
• Molecular Weight: 357.8 g/mol

Description

8-{2-[2-(2-chloro-5-methylphenoxy)ethoxy]ethoxy}quinoline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CMEQ and is a quinoline derivative.

Mechanism of Action

The mechanism of action of CMEQ is not fully understood. However, it has been found to inhibit the activity of various enzymes and proteins, including cyclooxygenase-2, which is involved in the inflammatory response, and beta-secretase, which is involved in the formation of beta-amyloid fibrils.
Biochemical and Physiological Effects:
CMEQ has been found to possess various biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. CMEQ has also been found to possess anti-inflammatory properties, as it inhibits the production of inflammatory cytokines. In addition, CMEQ has been found to possess anti-bacterial properties, as it inhibits the growth of various bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMEQ in lab experiments is its potential applications in various fields, including cancer research and Alzheimer's disease research. However, one of the limitations of using CMEQ in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of CMEQ. One direction is to further investigate its potential applications in cancer research, including its use as a potential chemotherapeutic agent. Another direction is to investigate its potential use in the treatment of Alzheimer's disease, including its ability to inhibit the formation of beta-amyloid fibrils. In addition, future studies could investigate the mechanism of action of CMEQ and its potential use in other fields, such as anti-inflammatory and anti-bacterial research.
In conclusion, CMEQ is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of CMEQ in various fields.

Scientific Research Applications

CMEQ has been extensively studied for its potential applications in various fields. It has been found to possess anti-tumor, anti-inflammatory, and anti-bacterial properties. CMEQ has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the formation of beta-amyloid fibrils, which are involved in the pathogenesis of Alzheimer's disease.